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Compound of Interest

Compound Name: PA-6 dihydrochloride
CAS No.: 1199627-07-0
Cat. No.: B6356395

Get Quote

Immediate Action Card: Spills & Exposure

Print this section and post it near the storage area.

Event

Immediate Protocol

Skin Contact

Wash with soap and water for 15 minutes.

Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.

Inhalation

Move to fresh air immediately. If breathing is

difficult, give oxygen.

Minor Spill (<100 mg)

Wet wipe with 70% Ethanol or DMSO. Place

wipes in a sealed hazardous waste bag.

Major Spill (>100 mg)

Evacuate area. Wear full PPE (Tyvek suit,
respirator). Use a damp absorbent pad to avoid
dust generation.
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Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity and biological activity. PA-6
is not just a salt; it is a potent cardiac ion channel blocker.

o Chemical Name: PA-6 dihydrochloride (Pentamidine Analogue 6)
e CAS Number: 1199627-07-0 (salt) / 500715-03-7 (free base)
» Molecular Target: KIR2.x channels (

current).[1]

o Physical State: Off-white to yellow solid.
e Solubility: Soluble in DMSO (~100 mM) and Water (moderate).
o Key Hazard:Cardiotoxicity. As a potent

inhibitor, accidental ingestion or systemic absorption can cause arrhythmias (QT
prolongation).

 Stability: Hygroscopic. Store at -20°C.

Mechanism of Action (Why Safety Matters)

PA-6 blocks the cytoplasmic pore of the KIR2.1 channel, preventing potassium efflux. This
biological activity persists in waste streams, necessitating deactivation or incineration.
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Figure 1: Mechanism of PA-6 inhibition on KIR2.x channels.[2][3] The high potency (IC50 ~12
nM) dictates that even trace amounts in waste are biologically significant.
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Personal Protective Equipment (PPE)

Treat PA-6 as a High-Potency Active Pharmaceutical Ingredient (HPAPI) during handling and
disposal.

Respiratory: N95 mask minimum; P100 respirator recommended if handling open powder
outside a fume hood.

Hands: Double nitrile gloves (0.11 mm minimum thickness).

Eyes: Chemical splash goggles.

Body: Lab coat with cuffed sleeves.

Step-by-Step Disposal Protocol
A. Solid Waste (Contaminated Consumables)

Includes: Weighing boats, pipette tips, gloves, and empty vials.

Segregation: Do not mix with general trash or biohazard waste (unless infectious agents are
also present).

Containment: Place all solid waste into a transparent, sealable polyethylene bag (minimum 4
mil thickness).

Labeling: Label as "Hazardous Chemical Waste - Toxic Solid".
o Constituent: PA-6 Dihydrochloride.

o Hazard:[4] Toxic/Irritant.

Disposal Stream: High-temperature incineration.

B. Liquid Waste (Stock Solutions & Media)

Includes: DMSO stocks, cell culture media containing PA-6.

Scenario 1: High Concentration Stocks (DMSO)
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o Collection: Pour into a dedicated "Halogenated Organic Solvent" waste container. (Note:
While PA-6 itself isn't a solvent, DMSO stocks often go here; check local EHS rules. If non-
halogenated is preferred for DMSO, use that).

e Rinsing: Rinse the original vial with DMSO or Ethanol once, adding the rinse to the waste
container.

Scenario 2: Aqueous Cell Culture Media (<10 uM)
o Deactivation: Do NOT pour down the sink.
o Collection: Collect in a carboy labeled "Aqueous Chemical Waste - Toxic".

o Neutralization (Optional but Recommended): If your facility permits, treat with 10% bleach for
30 minutes to degrade biological contaminants, though this does not guarantee chemical
destruction of the PA-6 molecule. Incineration of the liquid waste is the only guaranteed
disposal method.

C. Disposal Decision Tree
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Figure 2: Decision matrix for segregating PA-6
environmental safety standards.

waste streams to ensure compliance with

Regulatory & Compliance Notes

+ EPA Classification (USA): PA-6 is not explicitly P-listed or U-listed, but it falls under the
"Characteristic Waste" definition if it exhibits toxicity. Always default to hazardous waste.

« Drain Disposal: Strictly PROHIBITED. Potassium channel blockers can affect aquatic life

even at nanomolar concentrations.
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+ Container Compatibility: HDPE (High-Density Polyethylene) or Glass. Avoid low-grade
plastics for DMSO solutions as DMSO can leach plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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